Cas no 1119-29-5 (Pentanamide, 4-methyl-)

• Product Name: Pentanamide, 4-methyl-
• CAS No: 1119-29-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 139856
• PubChem ID: 290807
• Update Time: 2025-04-19

Pentanamide, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-methyl-
• 4-methylpentanamide
• &#947
• 4-Methyl-N-valeramide
• 4-Methylvaleramide
• -Methylvaleramide
• Valeramide, 4-methyl-
• JAU37FCS3J
• .gamma.-Methylvaleramide
• DTXSID80302918
• ACMPWZQOUILVFB-UHFFFAOYSA-N
• Isocaproic acid amide
• NSC-155217
• SCHEMBL105245
• 1119-29-5
• isobutylacetamide
• 4-Methylpentanamide #
• AKOS008937550
• NSC155217
• gamma-Methylvaleramide
• G67645
• DTXCID10254052

• Inchi： 1S/C6H13NO/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
• InChI Key： ACMPWZQOUILVFB-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)C)N

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 0.894
• Boiling Point: 245.2°C at 760 mmHg
• Flash Point: 102.1°C
• Refractive Index: 1.431
• PSA: 43.09
• Solubility: Soluble in water and ethanol.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides